Cas no 7740-69-4 (3-ethoxy-3-methylbut-1-yne)

3-Ethoxy-3-methylbut-1-yne is a specialized alkyne compound featuring an ethoxy substituent at the tertiary carbon position. Its molecular structure, combining an alkynyl group with an ether functionality, makes it a valuable intermediate in organic synthesis, particularly for constructing complex frameworks. The compound’s reactivity is influenced by the electron-donating ethoxy group, which can enhance selectivity in nucleophilic or electrophilic addition reactions. It is commonly employed in pharmaceutical and agrochemical research for the preparation of heterocycles or functionalized derivatives. The steric hindrance from the methyl and ethoxy groups also offers controlled reactivity, making it useful for targeted synthetic applications.
3-ethoxy-3-methylbut-1-yne structure
3-ethoxy-3-methylbut-1-yne structure
Product Name:3-ethoxy-3-methylbut-1-yne
CAS No:7740-69-4
MF:C7H12O
MW:112.169582366943
CID:1787093
PubChem ID:24426
Update Time:2025-06-09

3-ethoxy-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-3-methylbut-1-yne
    • 1-Butyne, 3-ethoxy-3-methyl-
    • 3-ETHOXY-3-METHYL-1-BUTYNE
    • Ether, 1,1-dimethyl-2-propynyl ethyl
    • DTXSID70228113
    • POVUIQJVPNHKOS-UHFFFAOYSA-N
    • EN300-27736518
    • 7740-69-4
    • 2-ethoxy-2-methylbut-3-yne
    • 1,1-Dimethyl-2-propynyl ethyl ether #
    • Inchi: 1S/C7H12O/c1-5-7(3,4)8-6-2/h1H,6H2,2-4H3
    • InChI Key: POVUIQJVPNHKOS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#C)(C)C

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

3-ethoxy-3-methylbut-1-yne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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